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Chemical and Application Overview

Cloransulam-methyl is a systemic, selective herbicide belonging to the triazolopyrimidine chemical class. It

is an Acetolactate Synthase (ALS) inhibitor, classified under HRAC Group 2. It primarily targets

broadleaf weeds in soybean crops, controlling weeds via root and shoot uptake. Application is typically a

single postemergence treatment prior to the R2 growth stage of soybeans [1] [2].

Technical Specifications and Usage Guidelines

Application Rate and Timing

Parameter Specification

Active Ingredient Cloransulam-methyl [1]

Common Product Name FirstRate [3] [1]

Standard Use Rate Low use rate (product-specific; consult label) [1]
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Parameter Specification

Soybean Growth Stage Cutoff Prior to R2 (Full Flower) stage [3]

Preharvest Interval (PHI) 25 days for forage or hay; 70 days for grain [3]

Formulated Premix Product Example

Parameter Specification

Product Name Antares Prime [2]

Formulation Patent-pending liquid mixture of Sulfentrazone + Cloransulam-methyl [2]

Application Type Pre-emergence or Pre-plant Incorporated [2]

Target Weeds Pigweed, Morningglory, Yellow Nutsedge [2]

Experimental Protocol for Field Evaluation

Experimental Design and Setup

Design: Randomized Complete Block (RCB) is standard, with treatments replicated 3-4 times for

statistical reliability.
Plot Size: Minimum of 10 ft x 30 ft to accommodate standard spray boom passes and minimize edge

effects.
Crop System: Experiments can be conducted in all soybean herbicide-tolerant trait systems [2].

Application Method: Use a backpack sprayer or research plot sprayer calibrated to deliver 15-20
gallons per acre (GPA) with flat-fan nozzles. Pressure should be maintained at 25-40 PSI for optimal

droplet size.

Treatment Structure
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The treatment structure should include multiple tiers for comparison:

Cloransulam-methyl alone at the standard use rate.
Premix formulation (e.g., Antares Prime) alone [2].

Tank-mixture partners (e.g., with grass herbicides like clethodim or residual products like
acetochlor) [4].

Standard herbicide check (e.g., another Group 2 herbicide like imazamox).
Weedy check (non-treated control for comparison).

Weed-free check (maintained by hand-weeding).

Data Collection and Analysis

Weed Control Efficacy: Visually assess percent control (0-100%) for each target weed species at

14, 28, and 60 Days After Treatment (DAT). Record weed density and biomass (g/m²) from quadrats
at 60 DAT.

Crop Safety: Visually assess soybean injury (stunting, chlorosis, necrosis) at 7, 14, and 28 DAT.
Record soybean growth stage at application. Measure yield (bu/acre) at harvest maturity.

Statistical Analysis: Perform Analysis of Variance (ANOVA) on all quantitative data (control ratings,
density, biomass, yield). Separate means using Fisher's Protected LSD at α=0.05.

Mode of Action and Resistance Management

Biochemical Pathway and Site of Action

Cloransulam-methyl inhibits the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid

synthase (AHAS). This enzyme is critical in the biosynthetic pathway for the branched-chain amino acids

valine, leucine, and isoleucine. Inhibition of ALS halts this biosynthesis, rapidly stopping cell division and

leading to plant growth cessation and eventual death [1] [5].
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Diagram 1: Biochemical Mechanism of Cloransulam-methyl. The herbicide specifically inhibits the ALS

enzyme, disrupting the production of essential amino acids and leading to plant death.

Herbicide Resistance Management

Over-reliance on a single herbicide mode of action, including ALS inhibitors, exerts heavy selection pressure

and can lead to resistant weed populations. Weeds like waterhemp have demonstrated resistance to multiple

Group 2 herbicides [5].

Resistance Mitigation Strategy: Integrate cloransulam-methyl with herbicides from different HRAC

groups (e.g., Group 15 like acetochlor, or Group 10 like glufosinate) in a program approach [6] [4] [7].
Multiple Modes of Action: Use effective tank mixtures or sequential applications with different sites

of action active on the same target weeds.
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Cultural and Mechanical Controls: Combine chemical control with practices like narrow row

spacing for quicker canopy closure and crop rotation to reduce selection pressure [7].

Integrated Application Decision Framework

The following workflow outlines a comprehensive protocol for planning and executing a cloransulam-

methyl application in a research or production setting.
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Diagram 2: Integrated Application Decision Workflow. This protocol ensures applications are timed

correctly and integrated with other management tactics for effective weed control and resistance

management.

Conclusion

Cloransulam-methyl remains a valuable tool for controlling broadleaf weeds in soybeans. Its effective use

within an Integrated Weed Management (IWM) framework requires strict adherence to application timing

relative to soybean growth stage and proactive resistance management by rotating and mixing herbicide

modes of action. For researchers, robust experimental design is crucial for generating reliable data on the

efficacy and fit of new formulations and tank-mix partners in evolving production systems.
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To cite this document: Smolecule. [cloransulam-methyl application rate timing soybean]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b524048#cloransulam-

methyl-application-rate-timing-soybean]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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